(5E)-5-(2,4-dichlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one

• IUPAC Name: 5-[(2,4-dichlorophenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C16H10Cl2N2OS/c17-11-7-6-10(13(18)9-11)8-14-15(21)20(16(22)19-14)12-4-2-1-3-5-12/h1-9H,(H,19,22)
• InChI Key: DDMANRIXEMHHCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=C(C=C(C=C3)Cl)Cl)NC2=S
• Molecular Formula: C16H10Cl2N2OS
• Molecular Weight: 349.2 g/mol
• CAS No.: 444061-38-5

Description

The compound is a derivative of 2,4-dichlorobenzylidene. Benzylidene derivatives are often used in the synthesis of various organic compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as N-(2,4-DICHLOROBENZYLIDENE)ANILINE are synthesized through condensation reactions.

Scientific Research Applications

Antibacterial and Antifungal Activity

• Novel derivatives of (5E)-5-(2,4-dichlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one have demonstrated promising antibacterial and antifungal activities. This indicates their potential as leads in the development of new antimicrobial agents (Baldaniya, 2010).

Chemical Synthesis and Structural Analysis

• There has been significant research in synthesizing various derivatives of this compound and studying their structural properties using techniques like X-ray diffraction. Such studies contribute to understanding the compound's molecular geometry, which is crucial for its potential applications (Sharma et al., 2017).

Potential in Drug Design

• Some derivatives have shown potential in drug design, particularly in the synthesis of compounds with specific pharmacological activities. This includes synthesizing derivatives for anti-inflammatory and analgesic purposes, indicating the versatility of the compound in medicinal chemistry (Rajanarendar et al., 2020).

Exploration of Physicochemical Properties

• Research has also focused on modifying the compound to study the changes in physicochemical properties. This includes creating mesoionic forms of the compound, which have unique properties and potential applications in various fields of chemistry and biology (B. Reddy et al., 1991).